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Compound of Interest

Compound Name: Croscarmellose sodium

Cat. No.: B6596132

Introduction

Croscarmellose sodium, a cross-linked polymer of carboxymethylcellulose sodium, is a vital
superdisintegrant in oral pharmaceutical formulations.[1][2] Its efficacy in promoting the rapid
disintegration of capsules, tablets, and granules is well-established.[1] To ensure the quality,
performance, and regulatory compliance of croscarmellose sodium, a comprehensive suite of
analytical methods is employed for its characterization. These methods assess its identity,
purity, and physicochemical properties, which are critical for its functionality. This document
provides detailed application notes and protocols for the key analytical methods used in the
characterization of croscarmellose sodium, intended for researchers, scientists, and drug
development professionals.

Identification Tests

A series of identification tests are performed to confirm that the material is croscarmellose
sodium. These tests are based on its chemical structure and properties.

Infrared Spectroscopy (IR)

Infrared spectroscopy is a powerful technique for identifying croscarmellose sodium by
analyzing its characteristic absorption bands.

Experimental Protocol:
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o Sample Preparation: Prepare the sample using the 197A or 197K method as described in the
United States Pharmacopeia (USP) <197>.

e Analysis: Record the infrared spectrum of the sample.

o Acceptance Criteria: The spectrum of the sample should be concordant with the reference
spectrum of Croscarmellose Sodium. The intensity of the absorption band at approximately
1750 cm~1 may vary depending on the degree of substitution.[3]

Methylene Blue Test

This test demonstrates the absorptive capacity of croscarmellose sodium.
Experimental Protocol:

e Preparation: Mix 1 gram of croscarmellose sodium with 100 mL of a methylene blue
solution (1 in 250,000).[4]

e Procedure: Stir the mixture and allow it to settle.[4]

o Observation: The croscarmellose sodium absorbs the methylene blue and settles as a
blue, fibrous mass.[4][5]

Color Reaction Test

A chemical reaction that produces a characteristic color change confirms the presence of the
cellulosic backbone.

Experimental Protocol:

o Preparation: Mix 1 gram of the sample with 50 mL of water. Transfer 1 mL of this mixture to a
test tube.[4][5]

o Reagents: Add 1 mL of water and 5 drops of 1-naphthol solution.[4][5]

e Procedure: Incline the test tube and carefully add 2 mL of sulfuric acid down the side to form
a separate lower layer.[4][5]
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o Observation: A reddish-violet color develops at the interface of the two liquids.[4][5]

Sodium Identification

This test confirms the presence of sodium in the compound.
Experimental Protocol:

o Sample Preparation: Use the residue from the Residue on Ignition test and dissolve a portion
in 2 mL of water.[3]

e Procedure:

o Add 2 mL of 15% potassium carbonate solution and heat to boiling. No precipitate should
form.[3]

o Add 4 mL of potassium pyroantimonate test solution and heat to boiling.[3]

o Cool the solution in ice water and, if necessary, scratch the inside of the test tube with a
glass rod.[3]

o Observation: A dense precipitate forms, confirming the presence of sodium.[3]

Purity and Impurity Analysis

These tests are designed to quantify impurities and ensure the material meets pharmacopeial
standards.

Sodium Chloride and Sodium Glycolate

The sum of sodium chloride and sodium glycolate content is a critical purity parameter.
Experimental Protocol for Sodium Chloride:

o Sample Preparation: Accurately weigh about 5 grams of croscarmellose sodium into a
250-mL beaker.[4]

e Digestion: Add 50 mL of water and 5 mL of 30% hydrogen peroxide. Heat on a steam bath
for 20 minutes, stirring occasionally.[4]
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o Titration:

o Cool the solution and add 100 mL of water and 10 mL of nitric acid.[4]

o Titrate with 0.05 N silver nitrate VS, determining the endpoint potentiometrically using a
silver-based indicator electrode.[4]

o Calculation: Calculate the percentage of sodium chloride.[4]

Experimental Protocol for Sodium Glycolate:

e Sample Preparation: Prepare a test solution from the croscarmellose sodium sample.[3]
o Standard Preparation: Prepare a series of standard solutions of glycolic acid.[3]

o Colorimetric Analysis:

[¢]

Add 2,7-dihydroxynaphthalene TS to both the sample and standard solutions.[3]

[e]

Heat in a boiling water bath for 20 minutes.[3]

o

Cool and dilute with sulfuric acid.[3]

[¢]

Measure the absorbance of the solutions at 540 nm.[3]

o Calculation: Determine the weight of glycolic acid in the sample from the standard curve and
calculate the percentage of sodium glycolate.[4]

Acceptance Criteria: The sum of the percentages of sodium chloride and sodium glycolate
should not be more than 0.5%.[4]

Physicochemical Properties

These properties are crucial for the functionality of croscarmellose sodium as a
superdisintegrant.

Degree of Substitution
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The degree of substitution (DS) refers to the average number of carboxymethyl groups per
anhydroglucose unit. It is a critical parameter that influences the swelling and disintegration
properties of croscarmellose sodium.

Experimental Protocol:

o Sample Preparation: Transfer 1 gram of the sample to a 500-mL glass-stoppered conical
flask.[3][5]

e Reaction:

o Add 300 mL of a 1 in 10 sodium chloride solution and 25.0 mL of 0.1 N sodium hydroxide
VS. Stopper the flask and shake intermittently for 5 minutes.[3][5]

o Add 5 drops of m-cresol purple TS and 15 mL of 0.1 N hydrochloric acid VS from a buret.
Stopper and shake.[3][5]

o If the solution is violet, add 1-mL portions of 0.1 N hydrochloric acid VS until the solution
turns yellow.[3][5]

« Titration: Titrate with 0.1 N sodium hydroxide VS to a violet endpoint.[3][5]
e Calculation:

o Calculate the net milliequivalents (M) of base required for the neutralization of 1 g of
croscarmellose sodium.[3]

o Calculate the degree of acid carboxymethyl substitution (A) and the degree of sodium
carboxymethyl substitution (S) using the provided formulas.[3]

o The total degree of substitution is the sum of Aand S.[3]

Acceptance Criteria: The degree of substitution is between 0.60 and 0.85 on the dried basis.[3]

Settling Volume

The settling volume is an indicator of the swelling capacity of croscarmellose sodium in
water.
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Experimental Protocol:

e Preparation: Add 1.5 grams of croscarmellose sodium in 0.5-gram portions to 75 mL of
water in a 100-mL graduated cylinder, shaking vigorously after each addition.[3][6]

o Dispersion: Add water to make 100 mL, shake again until the powder is homogeneously
distributed.[3][6]

o Measurement: Allow the dispersion to stand for 4 hours and note the volume of the settled
mass.[3][6]

pH

The pH of a dispersion of croscarmellose sodium is measured to ensure it falls within the
specified range.

Experimental Protocol:
e Preparation: Mix 1 gram of the sample with 100 mL of water for 5 minutes.[4]
o Measurement: Determine the pH of the resulting dispersion using a calibrated pH meter.[4]

Acceptance Criteria: The pH of the dispersion is between 5.0 and 7.0.[4]

Loss on Drying

This test determines the moisture content of the material.
Experimental Protocol:

e Procedure: Dry the sample at 105°C for 6 hours.[4]

o Calculation: Calculate the percentage loss in weight.

Acceptance Criteria: It loses not more than 10.0% of its weight.[4]

Residue on Ignition

This test measures the amount of inorganic matter remaining after ignition.
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Experimental Protocol:
e Procedure: Use 1.0 gram of the sample for the test as per USP <281>.[3]

o Acceptance Criteria: The residue on ignition is between 14.0% and 28.0%, calculated on the
dried basis.[3]

Particle Size Distribution

The patrticle size of croscarmellose sodium can influence its disintegration properties.[7]
Experimental Protocol (General):
 Instrumentation: Use a suitable particle size analyzer, such as a Malvern Mastersizer.[8]

e Method: Both dry and wet dispersion methods can be employed to measure the particle size
distribution.[8]

e Analysis: Determine the volume median diameter (d50) and the percentage of particles
retained on specific mesh sizes.[1][8]

Data Summary

The following tables summarize the key quantitative parameters and their acceptance criteria

for croscarmellose sodium.

Table 1: Purity and Impurity Limits

Test Acceptance Criteria

The sum of the percentages is not more than

Sodium Chloride and Sodium Glycolate
0.5%][4]

Heavy Metals Not more than 0.001%]6]

Table 2: Physicochemical Property Specifications
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Property Acceptance Criteria

Degree of Substitution 0.60-0.85 on the dried basis[3]

pH 5.0-7.0[4]

Loss on Drying Not more than 10.0%[4]

Residue on Ignition 14.0%—28.0% on the dried basis[3]
Water-Soluble Material Not more than 10.0%[3]

Visualized Workflows

The following diagrams illustrate the experimental workflows for key analytical procedures.

Sodium Identification

Dissolve Ash in Water React with K2CO3 & K-Pyroantimonate Observe Dense Precipitate

Color Reaction Test

Prepare Aqueous Mixture | Add 1-Naphthol & Sulfuric Acid P Observe Reddish-Violet Interface

Methylene Blue Test

Mix Sample with Methylene Blue Solution Stir and Allow to Settle Observe Blue Fibrous Mass

Infrared Spectroscopy

Sample Preparation (USP <197>) Acquire IR Spectrum Compare with Reference
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Caption: Workflow for the identification of croscarmellose sodium.
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Caption: Workflow for purity analysis of croscarmellose sodium.
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Degree of Substitution Determination

Disperse Sample in NaCl Solution

Add NaOH & Shake

Add m-Cresol Purple & HCI
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Caption: Workflow for determining the degree of substitution.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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